N-phenethyl-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(2-phenylethyl)-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C19H18N4OS/c24-18(21-13-11-15-6-2-1-3-7-15)14-25-19-10-9-17(22-23-19)16-8-4-5-12-20-16/h1-10,12H,11,13-14H2,(H,21,24)
• InChI Key: BFBJMZQQZMMFRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NN=C(C=C2)C3=CC=CC=N3
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol

Description

“N-phenethyl-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide” is a chemical compound. It has been mentioned in the context of anti-tubercular agents.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. These compounds were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Scientific Research Applications

Biological Effects and Toxicology of Acetamide Derivatives

Research on acetamide derivatives, including their toxicological and biological effects, has continued to expand since initial reviews decades ago. These compounds, due to their commercial importance, have been studied extensively for their biological consequences upon exposure, encompassing both environmental and medical applications (Kennedy, 2001).

Pharmacokinetics and Pharmacodynamics in Anesthesia and Pain Therapy

Studies on derivatives of phencyclidine, such as ketamine, provide insight into the pharmacokinetics and pharmacodynamics relevant to anesthesia and pain therapy. These insights include the mechanisms of action, metabolic pathways, and the clinical implications of use, which could be relevant when considering the effects and applications of similar compounds (Peltoniemi et al., 2016).

Heterocyclic Compounds in Organic Chemistry and Drug Development

The role of heterocyclic compounds, including pyridine and pyrimidine derivatives, in organic chemistry and drug development has been extensively reviewed. These compounds are vital in the synthesis of optical sensors and have various biological and medicinal applications, demonstrating the significance of heterocyclic chemistry in developing new therapeutic agents and diagnostic tools (Jindal & Kaur, 2021).

Antioxidant and Anti-inflammatory Properties of N-acetylcysteine

The therapeutic potential of N-acetylcysteine (NAC) in psychiatry, emphasizing its role beyond being a precursor for glutathione synthesis, modulating various pathways, highlights the complex interplay between biochemical compounds and their potential therapeutic applications. This context is crucial when considering the multifaceted applications of compounds like N-phenethyl-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide in scientific research (Dean, Giorlando, & Berk, 2011).